(2E)-Hexen-1-yl butyrate
(2E)-Hexen-1-yl butyrate
, also known as fema 3926, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is an apple, banana, and fruity tasting compound that can be found in highbush blueberry. This makes a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
53398-83-7
VCID:
VC0013394
InChI:
InChI=1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h6-7H,3-5,8-9H2,1-2H3/b7-6+
SMILES:
CCCC=CCOC(=O)CCC
Molecular Formula:
C10H18O2
Molecular Weight:
170.25 g/mol
(2E)-Hexen-1-yl butyrate
CAS No.: 53398-83-7
Pheromone
VCID: VC0013394
Molecular Formula: C10H18O2
Molecular Weight: 170.25 g/mol
| CAS No. | 53398-83-7 |
|---|---|
| Product Name | (2E)-Hexen-1-yl butyrate |
| Molecular Formula | C10H18O2 |
| Molecular Weight | 170.25 g/mol |
| IUPAC Name | [(E)-hex-2-enyl] butanoate |
| Standard InChI | InChI=1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h6-7H,3-5,8-9H2,1-2H3/b7-6+ |
| Standard InChIKey | PCGACKLJNBBQGM-VOTSOKGWSA-N |
| Isomeric SMILES | CCC/C=C/COC(=O)CCC |
| SMILES | CCCC=CCOC(=O)CCC |
| Canonical SMILES | CCCC=CCOC(=O)CCC |
| Density | 0.882-0.888 |
| Physical Description | Colourless liquid; Fruity, green aroma |
| Description | , also known as fema 3926, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is an apple, banana, and fruity tasting compound that can be found in highbush blueberry. This makes a potential biomarker for the consumption of this food product. |
| Solubility | Soluble in fats; Insoluble in water Soluble (in ethanol) |
| Synonyms | hex-2-enyl butanoate;trans-2-HEXENYLBUTYRATE, CID104485, Butanoic acid, 2-hexenyl ester, (Z)-, 53398-83-7; |
| PubChem Compound | 5352461 |
| Last Modified | Nov 11 2021 |
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